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Compound of Interest

Compound Name: lothalamate meglumine

Cat. No.: B1672089

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro osmolality and viscosity of
iothalamate meglumine, a widely used ionic, high-osmolar iodinated contrast medium. The
following sections detail the quantitative physicochemical properties, experimental
methodologies for their determination, and a logical workflow for these analyses. This
information is critical for understanding the behavior of iothalamate meglumine in various
experimental and pre-clinical settings.

Core Physicochemical Data

The osmolality and viscosity of iothalamate meglumine solutions are directly proportional to
their concentration and are also influenced by temperature. The following tables summarize the
key quantitative data for commercially available concentrations.

Table 1: Osmolality of lothalamate Meglumine Solutions
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lothalamate

] lodine .

Meglumine ] Osmolality
Product Name . Concentration

Concentration (% (mOsml/kg)

(mg/mL)

wiv)
Conray 30 30% 141 ~600[1]
Conray 43 43% 202 ~1000[1]
Conray 60 60% 282 ~1400[2][3]

Table 2: Viscosity of lothalamate Meglumine Solutions

lothalamate
Meglumine Viscosity at 25°C Viscosity at 37°C
Product Name .
Concentration (% (cps) (cps)
wiv)
Conray 30 30% ~2.0[1] ~1.5[1]
Conray 43 43% ~3.0[1] ~2.0[1]
Conray 60 60% ~6.0[2] ~4.0[2][3]

Experimental Protocols

The determination of osmolality and viscosity of pharmaceutical solutions requires precise and
standardized methodologies. The following protocols describe the general procedures for
obtaining the data presented above.

Osmolality Determination

The osmolality of iothalamate meglumine solutions is typically determined using the freezing
point depression method, a technique that measures the freezing point of a solution to
determine its total solute concentration.[4][5][6][7] This method is compliant with United States
Pharmacopeia (USP) <785>.[8][9]

Principle: The freezing point of a solvent is lowered when a solute is added. This depression of
the freezing point is directly proportional to the molal concentration of all dissolved particles in
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the solution.

Apparatus: A freezing point depression osmometer is the standard instrument.[4][7] This device
typically consists of a sample holder, a cooling unit, a thermistor to measure temperature, and a
mechanism to induce freezing.

Procedure:

o Calibration: The osmometer is calibrated using standard solutions of known osmolality (e.g.,
sodium chloride solutions) to establish a calibration curve.[10]

o Sample Preparation: The iothalamate meglumine solution is brought to the specified
temperature (if required). For highly concentrated solutions, a precise dilution with deionized
water may be necessary to bring the measurement within the instrument's linear range.[10]
The dilution factor is then used to calculate the original osmolality.

o Measurement: A small, precise volume of the sample is placed in the sample tube of the
osmometer.

e Cooling and Freezing: The sample is supercooled to a temperature below its freezing point.
« Initiation of Freezing: Freezing is induced by a physical disturbance (e.qg., a vibrating stirrer).

o Equilibrium Temperature Measurement: As the solution freezes, the heat of fusion is
released, causing the temperature to rise to a plateau, which is the true freezing point of the
solution. The thermistor records this equilibrium temperature.

e Calculation: The instrument's software calculates the osmolality of the sample in mOsm/kg
based on the measured freezing point depression and the calibration data.

Viscosity Determination

The viscosity of iothalamate meglumine, which behaves as a Newtonian fluid, can be
measured using various types of viscometers.[11] Capillary viscometers and rotational
viscometers are commonly employed for such pharmaceutical solutions.

Principle: Viscosity is a measure of a fluid's resistance to flow. For Newtonian fluids, the
viscosity is independent of the shear rate.
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Apparatus: A calibrated capillary viscometer (e.g., an Ostwald viscometer) or a rotational
viscometer can be used. A temperature-controlled water bath is essential to maintain the
sample at the desired temperature (e.g., 25°C or 37°C).

Procedure (using a Capillary Viscometer):

o Temperature Control: The viscometer is placed in a constant temperature water bath until it
reaches thermal equilibrium.

o Sample Loading: A precise volume of the iothalamate meglumine solution is introduced into
the viscometer.

o Flow Time Measurement: The liquid is drawn up one arm of the viscometer by suction, and
the time taken for the liquid to flow between two marked points under the influence of gravity
is measured.

o Calculation: The kinematic viscosity is calculated by multiplying the flow time by the
calibration constant of the viscometer. To obtain the dynamic viscosity (in centipoise), the
kinematic viscosity is multiplied by the density of the fluid at the same temperature.

Logical and Experimental Workflows

The following diagrams illustrate the logical workflow for the in vitro characterization of
iothalamate meglumine's osmolality and viscosity.
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Osmolality Determination Workflow
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Caption: Osmolality Determination Workflow
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Viscosity Determination Workflow
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Caption: Viscosity Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672089#iothalamate-meglumine-osmolality-and-
viscosity-in-vitro]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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